Cas no 706818-92-0 (Methyl 4-amino-1-ethyl-1H-indazole-6-carboxylate)
706818-92-0 structure
Product Name:Methyl 4-amino-1-ethyl-1H-indazole-6-carboxylate
CAS No:706818-92-0
MF:C11H13N3O2
MW:219.239822149277
CID:557701
Update Time:2023-08-02
Methyl 4-amino-1-ethyl-1H-indazole-6-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 1H-Indazole-6-carboxylicacid, 4-amino-1-ethyl-, methyl ester
- Methyl4-amino-1-ethyl-1H-indazole-6-carboxylate
- 1H-Indazole-6-carboxylicacid,4-amino-1-ethyl-,methylester(9CI)
- Methyl 4-amino-1-ethyl-1H-indazole-6-carboxylate
- MYBHHWDLHJGPIM-UHFFFAOYSA-N
-
- Inchi: 1S/C11H13N3O2/c1-3-14-10-5-7(11(15)16-2)4-9(12)8(10)6-13-14/h4-6H,3,12H2,1-2H3
- InChI Key: MYBHHWDLHJGPIM-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C2C=NN(CC)C=2C=1)N)=O
Computed Properties
- Exact Mass: 219.101
- Monoisotopic Mass: 219.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.1
Methyl 4-amino-1-ethyl-1H-indazole-6-carboxylate Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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